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Compound of Interest

Compound Name: 2-Propenoic acid, 3-phenyl-

Cat. No.: B7792883 Get Quote

Introduction

trans-Cinnamic acid is a key intermediate in the synthesis of various pharmaceuticals,

fragrances, and other fine chemicals. Purity of this compound is critical for downstream

applications. Recrystallization is a robust and scalable purification technique that leverages

differences in solubility to isolate a compound from its impurities. This application note provides

a detailed protocol for the purification of trans-cinnamic acid using a mixed-solvent system of

ethanol and water. This method is effective because trans-cinnamic acid is soluble in ethanol

and has low solubility in water.[1][2][3] By carefully manipulating the solvent composition and

temperature, high-purity crystals of trans-cinnamic acid can be obtained with good recovery.

Quantitative Data Summary
The efficiency of recrystallization is highly dependent on the solubility of the solute in the

chosen solvent system at different temperatures. An ideal solvent will dissolve the compound

completely at an elevated temperature and poorly at a lower temperature, maximizing the

recovery of the purified solid upon cooling.[4]

Table 1: Solubility of trans-Cinnamic Acid in Various Solvents
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Solvent System Temperature (°C) Solubility Notes

Water 25 ~0.51 g/L

Slightly soluble at

room temperature.[4]

[5]

Water 98 ~5.9 g/L

Solubility increases

with temperature, but

may not be sufficient

for efficient

recrystallization alone.

[4]

Ethanol 25 230 g/L

Highly soluble at room

temperature, making it

a good "soluble

solvent" in a mixed-

solvent system.[4][5]

Ethanol/Water 25 Varies with ratio

The addition of

ethanol to water

significantly increases

the solubility of trans-

cinnamic acid.[4][6]

Table 2: Physical Properties of trans-Cinnamic Acid

Property Value

Melting Point 133 °C[1][2][5]

Appearance White monoclinic prisms[2][5]

Experimental Protocol
This protocol details the step-by-step procedure for the recrystallization of trans-cinnamic acid

from an ethanol/water solvent system.

Materials:
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Crude trans-cinnamic acid

95% Ethanol

Deionized water

Erlenmeyer flask

Hot plate with stirring capability

Magnetic stir bar or boiling chips

Büchner funnel and filter flask

Filter paper

Ice bath

Spatula

Watch glass

Procedure:

Dissolution:

Place the crude trans-cinnamic acid into an appropriately sized Erlenmeyer flask.

Add a minimal amount of 95% ethanol to the flask.[1]

Gently heat the mixture on a hot plate with stirring until the trans-cinnamic acid is fully

dissolved.[1][4] Avoid adding a large excess of solvent to maximize yield.

Hot Filtration (if necessary):

If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to

remove them. This step is crucial to prevent the incorporation of these impurities into the

final crystals.
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Inducing Crystallization:

Once the trans-cinnamic acid is fully dissolved, turn off the heat.

Slowly add deionized water dropwise to the hot solution until it becomes slightly cloudy.[1]

This indicates that the solution is saturated.

To redissolve the precipitate and ensure a homogeneous solution for slow crystal growth,

add a few drops of hot ethanol until the solution becomes clear again.[3]

Cooling and Crystal Growth:

Remove the flask from the heat source and allow it to cool slowly to room temperature

undisturbed.[1] Slow cooling is essential for the formation of large, pure crystals.[7][8]

Once the flask has reached room temperature, place it in an ice bath to maximize the yield

of crystals.[1][4]

Isolation of Crystals:

Collect the purified crystals by vacuum filtration using a Büchner funnel and filter flask.[1]

[4]

Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any

remaining soluble impurities.[4]

Drying:

Dry the crystals thoroughly to remove any residual solvent. This can be accomplished by

leaving them under vacuum on the filter funnel, followed by air drying or drying in a

desiccator.[1][4]

Analysis:

Determine the mass of the recovered trans-cinnamic acid and calculate the percent

recovery.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/03%3A_Crystallization/3.06%3A_Step-by-Step_Procedures/3.6D%3A_Mixed_Solvent_Crystallization
https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://www.jove.com/science-education/v/11195/recrystallization-of-acetanilide-and-trans-cinnamic-acid-concept
https://www.amherst.edu/system/files/media/1442/Exp9.pdf
https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_Synthetic_Cinnamic_Acid_by_Recrystallization.pdf
https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_Synthetic_Cinnamic_Acid_by_Recrystallization.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_Synthetic_Cinnamic_Acid_by_Recrystallization.pdf
https://www.jove.com/science-education/v/11196/recrystallization-of-acetanilide-and-trans-cinnamic-acid-procedure
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_Synthetic_Cinnamic_Acid_by_Recrystallization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7792883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the melting point of the recrystallized product to assess its purity. The melting

point of pure trans-cinnamic acid is 133 °C.[1] A sharp melting point range close to the

literature value indicates high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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